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Compound of Interest

n'-Benzoyl-2-
Compound Name:
chlorobenzohydrazide

cat. No.: B11969900

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of n'-Benzoyl-2-
chlorobenzohydrazide, a chemical compound of interest in synthetic and medicinal chemistry.
This document consolidates available data on its chemical properties, synthesis, and potential
biological relevance, presented in a format tailored for scientific professionals.

Chemical Identity and Properties

n'-Benzoyl-2-chlorobenzohydrazide is identified by the CAS Number 732-21-8.[1][2] Its
molecular and physical properties are summarized in the table below.

Table 1: Chemical and Physical Properties of n'-Benzoyl-2-chlorobenzohydrazide[1]
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Property Value

Molecular Formula C14H11CIN202
Molecular Weight 274.70 g/mol

Density 1.308 g/cm3

Boiling Point 523.7°C at 760 mmHg
Flash Point 270.5°C

Exact Mass 274.05100

LogP 3.19660

Index of Refraction 1.615

Synthesis of n'-Benzoyl-2-chlorobenzohydrazide

The synthesis of n'-Benzoyl-2-chlorobenzohydrazide typically proceeds through the
acylation of a hydrazide. The logical workflow for its preparation involves the reaction between
benzohydrazide and 2-chlorobenzoyl chloride.

General Synthesis Workflow
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A diagram illustrating the synthetic pathway to n'-Benzoyl-2-chlorobenzohydrazide.

Experimental Protocol (Proposed)

While a specific, detailed experimental protocol for n'-Benzoyl-2-chlorobenzohydrazide is not
readily available in the cited literature, a general procedure can be inferred from the synthesis
of similar acylhydrazides. The following is a proposed methodology based on standard organic
chemistry practices.

Materials:

e Benzohydrazide (CAS: 613-94-5)[1]

e 2-Chlorobenzoyl chloride (CAS: 609-65-4)

e Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)
o Tertiary amine base (e.g., Triethylamine, Pyridine)

Procedure:
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e Preparation: A solution of benzohydrazide is prepared in an anhydrous aprotic solvent in a
round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g.,
nitrogen or argon). A tertiary amine base is added to the solution to act as an acid scavenger.

o Reaction: The flask is cooled in an ice bath (0°C). A solution of 2-chlorobenzoyl chloride in
the same anhydrous solvent is added dropwise to the cooled benzohydrazide solution with
vigorous stirring.

e Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the
starting materials are consumed.

o Work-up: Upon completion, the reaction mixture is quenched with water. The organic layer is
separated, washed sequentially with a dilute acid solution (e.g., 1M HCI), a saturated sodium
bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by
recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column
chromatography to yield pure n'-Benzoyl-2-chlorobenzohydrazide.

Biological Activity and Potential Applications

Direct experimental data on the biological activity of n'-Benzoyl-2-chlorobenzohydrazide is
limited in the public domain. However, the broader class of hydrazide and benzamide
derivatives has been the subject of significant research, revealing a wide range of
pharmacological activities.

o Antimicrobial and Anti-inflammatory Potential: Compounds structurally related to n'-Benzoyl-
2-chlorobenzohydrazide, such as other benzoylhydrazide derivatives, have been
investigated for their antimicrobial and anti-inflammatory properties.[3] For instance, certain
amino acid-(N'-benzoyl) hydrazide derivatives have demonstrated antimicrobial activity
comparable to ampicillin against S. aureus and E. coli.[4]

o Antiprotozoal Activity: A series of N-benzoyl-2-hydroxybenzamides have been evaluated for
their activity against various protozoan parasites, including P. falciparum, the causative agent
of malaria.[5]
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» Enzyme Inhibition: The hydrazide functional group is a key structural motif in many enzyme
inhibitors. It is plausible that n'-Benzoyl-2-chlorobenzohydrazide could be investigated for
similar activities.

It is important to note that these findings on related compounds do not directly represent the
activity of n'-Benzoyl-2-chlorobenzohydrazide. They do, however, provide a strong rationale
for its inclusion in screening libraries for drug discovery and development, particularly in the
areas of infectious diseases and inflammation. Further research is necessary to elucidate the
specific biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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